The ballistic impact response of Kevlar textiles is significantly influenced by the friction between the yarns. It increases the dissipation of energy when yarns begin to displace relative to one a...

High-temperature-resistant thermoplastics, e.g., Polyetheretherketone (PEEK) and Polyetherimide (PEI), exhibit much more superior material properties than conventional plastics. They are recently b...

Owing to the complicated environments, the service life of bag-filter or electrostatic-bag composite precipitators with polyphenylene sulfide (PPS) is greatly deviated from the ideal time. In this ...

An experimental study on the superacid-catalyzed polyhydroxyalkylation of biphenyl (A2 monomer) and 1-propyl isatin (B2 monomer) at non-stoichiometric conditions is presented. The produced high-per...

A new series of (co)polyesters possessing pendent maleimide groups was synthesized by low temperature solution polycondensation of 4, 4’-(5-maleimidopentane-2, 2-diyl) diphenol (BPA-MA) with isopht...

A new class of nanotitania reinforced polybenzoxazine (nTiO2/PBZ) hybrid nanocomposites was synthesized using newly designed phthalide cardo chain extended imine skeletal linked maleimido end cappe...

To improve the processability of biphenyl phthalonitrile resin, a flexible siloxane structure was introduced into the phthalonitrile monomer through molecular design, which was then blended with a ...

Microstructural variations have a strong influence on the load transfer capacity of the high-performance polymeric fibers, which is also reflected in their ballistic property changes. The focus of ...

The current study reviews the viability of various fibre-polymer composites and treatment techniques along with the intricacy involved in improving the rotational moulding process. It is a method u...

A P/N containing flame retardant DOPO-QN was synthesized by a reaction between 9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide (DOPO) and 8-hydroxyquinoline (QN). Its chemical structure was char...